Cas no 2105706-93-0 (1-methyl-2-(propan-2-yloxy)methylcyclohexan-1-ol)

• Product Name: 1-methyl-2-(propan-2-yloxy)methylcyclohexan-1-ol
• CAS No: 2105706-93-0
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 5863976
• PubChem ID: 165591858
• Update Time: 2025-10-11

1-methyl-2-(propan-2-yloxy)methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(propan-2-yloxy)methylcyclohexan-1-ol
• 2105706-93-0
• 1-methyl-2-[(propan-2-yloxy)methyl]cyclohexan-1-ol
• EN300-1624596

• Inchi： 1S/C11H22O2/c1-9(2)13-8-10-6-4-5-7-11(10,3)12/h9-10,12H,4-8H2,1-3H3
• InChI Key： HDPJXQWXEHQLQN-UHFFFAOYSA-N
• SMILES： OC1(C)CCCCC1COC(C)C

Computed Properties

• Exact Mass: 186.161979940g/mol
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-methyl-2-(propan-2-yloxy)methylcyclohexan-1-ol

Comprehensive Overview of 1-methyl-2-(propan-2-yloxy)methylcyclohexan-1-ol (CAS No. 2105706-93-0)

1-methyl-2-(propan-2-yloxy)methylcyclohexan-1-ol (CAS No. 2105706-93-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, flavor and fragrance, and material science. This compound, characterized by its unique cyclohexane backbone and ether linkage, offers versatile applications due to its structural properties. Researchers and industry professionals are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with the global shift toward environmentally friendly practices.

The molecular structure of 1-methyl-2-(propan-2-yloxy)methylcyclohexan-1-ol features a cyclohexane ring substituted with a hydroxyl group and an isopropoxy methyl group. This configuration contributes to its solubility in organic solvents and its stability under various conditions. The compound's CAS No. 2105706-93-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains and research publications. Its synthesis often involves catalytic hydrogenation or etherification reactions, which are topics of interest in modern organic chemistry.

In the context of user search trends, queries such as "applications of 1-methyl-2-(propan-2-yloxy)methylcyclohexan-1-ol" and "synthesis methods for CAS 2105706-93-0" reflect growing curiosity about its practical uses. The compound's role in fragrance formulations is particularly noteworthy, as it contributes to long-lasting and stable scents in perfumes and cosmetics. Additionally, its potential as a building block for pharmaceuticals is under investigation, with studies highlighting its compatibility with drug delivery systems.

From an SEO perspective, integrating keywords like "cyclohexanol derivatives" and "isopropoxy methyl cyclohexane" enhances the visibility of this content. The compound's relevance to biodegradable materials and non-toxic additives also aligns with current consumer demand for safer and sustainable products. As industries prioritize eco-friendly alternatives, 1-methyl-2-(propan-2-yloxy)methylcyclohexan-1-ol is poised to play a pivotal role in innovations.

Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize CAS No. 2105706-93-0, ensuring its purity and consistency. Quality control measures are critical, especially when the compound is used in high-value applications like fine chemicals or specialty polymers. Regulatory compliance, including adherence to REACH and FDA guidelines, further underscores its safe handling and commercialization.

In summary, 1-methyl-2-(propan-2-yloxy)methylcyclohexan-1-ol represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, coupled with its structural elegance, make it a subject of ongoing research and industrial interest. By addressing user queries and industry trends, this overview aims to provide a authoritative yet accessible resource for professionals and enthusiasts alike.